N-(4-ethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide
• InChI: InChI=1S/C17H16N2O2S/c1-3-11-6-5-9-14-15(11)18-17(22-14)19-16(20)12-7-4-8-13(10-12)21-2/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key: PUZCXEKTXKKPJA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

N-(4-ethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide, also known as BMB, is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry. BMB is a member of the benzothiazole family of compounds, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

• Crystal Growth and Characterization

  • The heterocyclic compound N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide (N2BT2MBA) was synthesized and structurally characterized. This study involved crystal X-ray diffraction to analyze its triclinic system and space group. The compound's stability up to 160°C was confirmed through thermal analysis, and its antibacterial and antifungal activities were also investigated (Prabukanthan et al., 2020).

• Potential in Breast Cancer Imaging

  • A study on N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) demonstrated its potential in visualizing primary breast tumors in vivo, based on its preferential binding to sigma receptors overexpressed on breast cancer cells (Caveliers et al., 2002).

• Affinity for Dopamine Receptors

  • N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide showed high-affinity and selectivity for dopamine D(4) receptors, serving as a lead in studies related to dopamine receptor ligands (Perrone et al., 2000).

• Anticonvulsant and Neuroprotective Potential

  • Compounds such as N-(substituted benzothiazol-2-yl)amides, including N-(6-methoxybenzothiazol-2-yl)-4-oxo-4-phenylbutanamide, have been evaluated for anticonvulsant and neuroprotective effects, highlighting their potential in treating seizures and offering neuroprotection (Hassan et al., 2012).

• Anticancer Activity

  • The antitumor screening of 4-thiazolidinones with benzothiazole moiety, including derivatives of N-(4-ethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide, showed potential anticancer activity on various cancer cell lines, such as leukemia, melanoma, and breast cancers (Havrylyuk et al., 2010).

• Synthesis and Antimicrobial Activity

  • The synthesis and antimicrobial activity of new pyridine derivatives, including those based on benzothiazole structures similar to N-(4-ethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide, have been studied for their efficacy against bacteria and fungi, contributing to the development of new antimicrobial agents (Patel et al., 2011).

• Antibacterial Activity Against Pseudomonas aeruginosa

  • Methoxy substituted benzothiazole derivatives, closely related to N-(4-ethyl-1,3-benzothiazol-2-yl)-3-methoxybenzamide, have been synthesized and evaluated for their antibacterial activity, particularly against Pseudomonas aeruginosa, a challenging pathogen in clinical settings (Gupta, 2018).